Cas no 2171931-65-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171931-65-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6455640
• PubChem ID: 165959317
• Update Time: 2025-08-03

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(propan-2-yl)butanoic acid
• 2171931-65-8
• EN300-1543140

• Inchi： 1S/C26H32N2O5/c1-15(2)24(25(30)31)17(4)28-23(29)13-16(3)27-26(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,15-17,22,24H,13-14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： TXCLHORFSJIVAW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic Acid (CAS No. 2171931-65-8)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171931-65-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety linked to an amino group through a methoxycarbonyl bridge. The presence of multiple functional groups, such as amides and alcohols, makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The fluorene component of the molecule is particularly noteworthy due to its structural rigidity and electronic properties. Fluorene derivatives are widely recognized for their stability and fluorescence characteristics, which have been exploited in various applications, including organic light-emitting diodes (OLEDs), sensors, and photodynamic therapy agents. In the context of pharmaceuticals, the fluorene ring can serve as a pharmacophore, enhancing the solubility and bioavailability of drug candidates while also influencing their binding affinity to biological targets.

The methoxycarbonyl group in the molecule plays a crucial role in modulating the reactivity and metabolic stability of the compound. This group is often employed in peptide coupling reactions and can be used to protect amino groups during synthetic processes. The incorporation of a methoxycarbonyl moiety into a drug-like molecule can improve its pharmacokinetic properties by increasing hydrophobicity or by serving as a site for further derivatization.

The amino and carboxylic acid functionalities in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(propan-2-yl)butanoic acid are critical for its interaction with biological systems. Amino groups can participate in hydrogen bonding, while carboxylic acids can form ionic interactions with various biomolecules. These features make the compound a versatile scaffold for designing molecules that can interact with enzymes, receptors, or other cellular components.

The butanamido and propan-2-yl substituents contribute to the overall hydrophobicity and shape of the molecule, which can influence its binding affinity and pharmacokinetic behavior. Butanamido groups are commonly found in bioactive molecules due to their ability to enhance solubility while maintaining structural integrity. The propan-2-yl side chain adds additional complexity to the molecule, potentially allowing for conformational flexibility that could be exploited in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 3-3-(9H-fluoren)-9-methoxycarbonylamino)-N-(2-methylpropyl)-2-(methylcarbamoyl)butanedioic acid (CAS No. 2171931–65–8) with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic indications, including oncology, neurodegenerative diseases, and inflammatory disorders.

In the realm of oncology research, compounds with fluorene-based scaffolds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 3-(3-{[(9H-fluoren)-9-yloxy]carbonyl}amino)butanamido)-2-(propan–2–yl)butanoic acid (CAS No. 2171931–65–8) make it an attractive candidate for further investigation as a potential anticancer agent. Preclinical studies have demonstrated that similar fluorene derivatives can disrupt signaling pathways critical for tumor growth and survival.

Neurodegenerative diseases represent another area where this compound has garnered interest. The ability of fluorene derivatives to cross the blood-brain barrier has made them valuable candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of multiple functional groups in 3-(3-{[(9H-fluoren)-9-yloxy]carbonyl}amino)butanamido)-2-(propan–2–yl)butanoic acid (CAS No. 2171931–65–8) suggests that it may interact with neurotransmitter systems or proteases involved in these diseases.

Inflammation is another key therapeutic area where this compound shows potential. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Researchers have explored fluorene derivatives as inhibitors of inflammatory cytokines and enzymes such as COX-2 and LOX. The structural complexity of 3-(3-{[(9H-fluoren)-9-yloxy]carbonyl}amino)butanamido)-2-(propan–2–yl)butanoic acid (CAS No. 2171931–65–8) may allow it to modulate inflammatory pathways effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, have been employed to streamline the production process. These methods not only improve efficiency but also enhance reproducibility, which is critical for pharmaceutical applications.

Quality control plays a pivotal role in ensuring the efficacy and safety of pharmaceutical compounds like CAS No 2171931–65–8. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm the identity and purity of the compound before it undergoes preclinical testing.

Preclinical studies are essential for evaluating the pharmacological properties of new compounds before they are tested in human trials. These studies include assessments of toxicity, pharmacokinetics, pharmacodynamics, and interactions with biological targets. The results from these studies provide valuable insights into the potential therapeutic applications of CAS No 2171931–65–8.

The future development of this compound will likely involve collaboration between academic researchers and pharmaceutical companies aiming to translate laboratory findings into clinical reality. Advances in drug discovery technologies, such as high-throughput screening (HTS) and structure-based drug design (SBDD), will continue to accelerate the process of identifying novel therapeutic agents.

In conclusion, CAS No 2171931–65–8, or more formally referred to as {[(9H-fluoren)-9-yloxy]carbonylamino}-N-{(2-methylpropyl)(methylcarbamoyl)}butanedioic acid, represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aimed at elucidating its mechanisms of action will be crucial for realizing its full therapeutic potential.